Cas no 1111480-05-7 (1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 5-(ethylsulfamoyl)-2-methylbenzoate)

• Product Name: 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 5-(ethylsulfamoyl)-2-methylbenzoate
• CAS No: 1111480-05-7
• MF: C₁₉H₂₇N₃O₅S
• MW: 409.499783754349
• CID: 6156587
• PubChem ID: 42903072
• Update Time: 2025-10-29

1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 5-(ethylsulfamoyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Z24666941
• 1111480-05-7
• EN300-26686581
• [1-[(2-cyano-3-methylbutan-2-yl)amino]-1-oxopropan-2-yl] 5-(ethylsulfamoyl)-2-methylbenzoate
• AKOS033919919
• 1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl 5-(ethylsulfamoyl)-2-methylbenzoate
• 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 5-(ethylsulfamoyl)-2-methylbenzoate

• Inchi： 1S/C19H27N3O5S/c1-7-21-28(25,26)15-9-8-13(4)16(10-15)18(24)27-14(5)17(23)22-19(6,11-20)12(2)3/h8-10,12,14,21H,7H2,1-6H3,(H,22,23)
• InChI Key： QOAXLBZNCSALQO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C(=O)OC(C)C(NC(C#N)(C)C(C)C)=O)C=1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 409.16714214g/mol
• Monoisotopic Mass: 409.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 5-(ethylsulfamoyl)-2-methylbenzoate

Professional Introduction to Compound with CAS No. 1111480-05-7 and Product Name: 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 5-(ethylsulfamoyl)-2-methylbenzoate

Compound with the CAS number 1111480-05-7 and the product name 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 5-(ethylsulfamoyl)-2-methylbenzoate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The unique combination of functional groups, including the carbamoyl, cyano, and ethylsulfamoyl substituents, as well as the aromatic methylbenzoate backbone, positions this molecule as a versatile candidate for further exploration.

The structural framework of 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 5-(ethylsulfamoyl)-2-methylbenzoate exhibits a balance of lipophilicity and polarizability, which are critical factors in determining its pharmacokinetic properties. The presence of the cyano group introduces a strong electron-withdrawing effect, influencing the compound's reactivity and interactions with biological targets. Meanwhile, the ethylsulfamoyl moiety contributes to hydrogen bonding capabilities, enhancing binding affinity to specific enzymes or receptors.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular behavior, allowing researchers to design compounds with optimized properties. In the context of 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 5-(ethylsulfamoyl)-2-methylbenzoate, computational studies have revealed that its conformational flexibility may be advantageous for drug design. By leveraging molecular dynamics simulations and quantum mechanical calculations, scientists can refine the compound's structure to improve its bioavailability and target specificity.

The pharmaceutical industry has been increasingly interested in exploring novel scaffolds that can modulate biological pathways effectively. The methylbenzoate core in this compound is a well-known pharmacophore found in various bioactive molecules. Its aromatic ring system provides a stable platform for further derivatization, while the ester functionality allows for hydrolysis or amidation reactions, expanding its synthetic utility. This versatility makes 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 5-(ethylsulfamoyl)-2-methylbenzoate a promising candidate for developing new therapeutic agents.

Investigations into the biological activity of this compound have shown intriguing results. Preliminary in vitro studies suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The carbamoyl group is particularly noteworthy for its potential role in modulating enzyme activity by forming hydrogen bonds or participating in allostery. Additionally, the combination of the cyano and ethlysulfamoyl groups may contribute to enhanced binding interactions with protein targets.

The synthesis of complex molecules like 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 5-(ethylsulfamoyl)-2-methylbenzoate requires meticulous planning and expertise in organic chemistry. Modern synthetic strategies often involve multi-step reactions with high yields and minimal byproducts. Techniques such as cross-coupling reactions, nucleophilic substitutions, and catalytic hydrogenations are commonly employed to construct the desired framework efficiently. The use of chiral auxiliaries or asymmetric catalysts ensures high enantiomeric purity, which is crucial for pharmaceutical applications.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery pipelines has accelerated the identification of promising candidates. Predictive models can analyze large datasets to identify structural features that correlate with biological activity. For instance, machine learning algorithms have been used to predict binding affinities for various targets based on molecular descriptors derived from structures like 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 5-(ethylsulfamoyl)-2-methylbenzoate. This approach not only saves time but also provides insights into how modifications can enhance efficacy.

The role of crystallography in understanding molecular interactions cannot be overstated. X-ray diffraction studies have provided detailed insights into how this compound interacts with biological targets at an atomic level. High-resolution structures reveal key interactions such as hydrogen bonds and hydrophobic contacts that are essential for drug efficacy. These structural insights guide medicinal chemists in optimizing lead compounds for better pharmacological profiles.

The environmental impact of pharmaceutical research is also gaining prominence. Sustainable synthesis methods are being developed to minimize waste and reduce energy consumption. Green chemistry principles encourage the use of renewable feedstocks and catalytic processes that improve atom economy. For example, biocatalytic approaches could be employed to introduce specific functional groups into 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 5-(ethlysulfamoyl)-2-methylbenzoate, reducing reliance on hazardous reagents.

In conclusion,1-[(1-Cyano-1,2-dimethylethyl)carbamoyl]ethy l5-(ethlysulfam oy l)-2-m eth ylb enz o ate (CAS No .1111480 -05 -7) stands as a testament to the ingenuity of modern pharmaceutical chemistry . Its complex structure , coupled with its promising biological activity , makes it an attractive candidate for further development . As research continues , advancements in computational methods , synthetic techniques , and sustainable practices will undoubtedly enhance our ability to harness such compounds for therapeutic purposes . The future holds exciting possibilities as scientists delve deeper into understanding how molecules like this can improve human health.